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Compound of Interest

Compound Name: Isopentyl formate

Cat. No.: B089575

For Researchers, Scientists, and Drug Development Professionals

Isopentyl formate (also known as isoamyl formate) is an organic ester with the chemical
formula CeH1202. It is a colorless liquid noted for its characteristic fruity aroma, reminiscent of
plums or pears. This compound is widely utilized as a flavoring and fragrance agent in the food,
beverage, and cosmetic industries. Beyond its sensory applications, a thorough understanding
of its physicochemical properties is essential for its synthesis, purification, handling, and for
exploring its potential in various scientific and industrial applications, including as a solvent or
an intermediate in organic synthesis.

This technical guide provides a comprehensive overview of the key physicochemical properties
of isopentyl formate, details established experimental protocols for their determination, and
presents a logical workflow for its synthesis and quality control.

Core Physicochemical Properties

The fundamental physical and chemical characteristics of isopentyl formate are summarized
in the tables below, providing a consolidated reference for laboratory and industrial
applications.

General and Physical Properties

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b089575?utm_src=pdf-interest
https://www.benchchem.com/product/b089575?utm_src=pdf-body
https://www.benchchem.com/product/b089575?utm_src=pdf-body
https://www.benchchem.com/product/b089575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CeH1202 [1112]
Molecular Weight 116.16 g/mol [1][2]
Appearance Colorless liquid [11[2]
Odor Fruity, plum-like [3]
Density 0.882 g/cm?® at 20°C0.859 A

g/mL at 25°C
Boiling Point 123-124 °C at 760 mmHg [1112]
Melting Point -93 °C [11[5][4]
Refractive Index (n2°/D) 1.397 [1]14]

| | : | Saf .

Property

Value

Source(s)

Vapor Pressure

10 mmHg at 17.1 °C9.97
mmHg at 20 °C13.4 mmHg at
25°C

[1]14][6]1[5]

Flash Point

22.3 °C (closed cup)26 °C

(closed cup)

[4]

Solubility in Water

3.5 g/L at 25 °C (slightly

soluble)

[5107]

Solubility in Organic Solvents

Soluble in ethanol, ether, most
fixed oils, mineral oil, and

propylene glycol

[1]14][718]

LogP (Octanol/Water Partition

Coefficient)

1.84

[4]

Experimental Protocols
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The determination of the physicochemical properties of isopentyl formate relies on
standardized experimental procedures. Below are detailed methodologies for key experiments.

Determination of Boiling Point (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. The Thiele tube method is a convenient technique for determining the boiling point of
a small sample of liquid.

Apparatus:

e Thiele tube

e Thermometer (0-150 °C range)

e Small test tube (e.g., 75x10 mm)

o Capillary tube (sealed at one end)

e Heat source (Bunsen burner or heating mantle)

e Mineral oil or other suitable heating fluid

e Rubber band or wire for attaching the test tube to the thermometer

Procedure:

Fill the Thiele tube with mineral oil to a level just above the side arm.
e Add approximately 0.5 mL of isopentyl formate to the small test tube.

e Place the capillary tube, with the sealed end up, into the test tube containing the isopentyl
formate.

o Attach the test tube to the thermometer using a rubber band, ensuring the bulb of the
thermometer is level with the bottom of the test tube.

e Suspend the thermometer and attached test tube in the Thiele tube, ensuring the isopentyl
formate is below the level of the heating fluid.
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e Gently heat the side arm of the Thiele tube. Convection currents will ensure uniform heating
of the oil.

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

o Continue heating until a continuous and rapid stream of bubbles is observed.
» Remove the heat source and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube. Record this temperature.

Determination of Density (Pycnometer Method)

The density of a liquid is its mass per unit volume. A pycnometer (or specific gravity bottle) is a
flask with a precise volume used for accurate density measurements.

Apparatus:

e Pycnometer (e.g., 10 mL or 25 mL) with a ground-glass stopper containing a capillary tube

Analytical balance (accurate to £0.0001 g)

Constant temperature water bath

Isopentyl formate sample

Distilled water (for calibration)

Acetone (for cleaning and drying)

Procedure:

¢ Clean the pycnometer thoroughly with distilled water and then rinse with acetone. Dry it
completely.

e Weigh the empty, dry pycnometer and its stopper on the analytical balance (m_empty).
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Fill the pycnometer with distilled water and insert the stopper, allowing excess water to exit
through the capillary. Ensure there are no air bubbles.

Place the filled pycnometer in a constant temperature water bath set to a specific
temperature (e.g., 20.0 °C) until it reaches thermal equilibrium.

Remove the pycnometer from the bath, carefully wipe the exterior dry, and weigh it
(m_water).

Empty the pycnometer, rinse it with acetone, and dry it thoroughly.

Fill the pycnometer with isopentyl formate, insert the stopper, and equilibrate it in the
constant temperature water bath at the same temperature.

Dry the exterior of the pycnometer and weigh it (m_sample).

Calculate the density of isopentyl formate using the following formula: Density _sample =
(m_sample - m_empty) / (m_water - m_empty) * Density_water (The density of water at the
experimental temperature must be known).

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property of a substance and is temperature-dependent.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer
Light source (sodium lamp or white light with Amici prisms)
Isopentyl formate sample

Dropper or pipette

Lens paper and ethanol or acetone for cleaning
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Procedure:

Turn on the refractometer and the light source.

Circulate water from the constant temperature bath through the refractometer prisms to bring
them to the desired temperature (e.g., 20.0 °C). Allow sufficient time for temperature
equilibration.

Clean the surfaces of the prisms with a soft tissue moistened with ethanol or acetone and
allow them to dry.

Using a dropper, apply a few drops of isopentyl formate to the surface of the lower prism.
Close the prisms firmly.

Look through the eyepiece and adjust the coarse and fine adjustment knobs until the field of
view is divided into a light and a dark section.

If using a white light source, adjust the Amici prisms to eliminate any color dispersion and
obtain a sharp, achromatic borderline.

Adjust the refractometer so that the borderline between the light and dark fields is exactly on
the crosshairs of the eyepiece.

Read the refractive index value from the scale.

Synthesis and Quality Control Workflow

The most common method for the laboratory and industrial synthesis of isopentyl formate is

the Fischer esterification of isopentyl alcohol with formic acid, using an acid catalyst. The

subsequent purification and quality control are crucial to ensure the final product meets the

required standards for its intended use, particularly in the flavor and fragrance industry.
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Synthesis and Quality Control Workflow for Isopentyl Formate

Reactants
- Isopentyl Alcohol
- Formic Acid
- Acid Catalyst (e.g., H2SOa4)

Fischer Esterification
(Reflux)

Crude Product Mixture
(Isopentyl Formate, Water, Excess Reactants, Catalyst)

Washed Organic Layer

Dried Isopentyl Formate

Fractional Distillation

Purified Isopentyl Formate

Quality Control Analysis

Final Product Rejected
(Meets Specifications) (Further Purification or Disposal)

Click to download full resolution via product page
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Caption: A flowchart illustrating the synthesis of isopentyl formate via Fischer esterification
followed by purification and quality control steps.

The quality control of the final product typically involves a series of analytical tests to confirm its
identity, purity, and sensory characteristics.

Quality Control Analysis of Isopentyl Formate
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Caption: A diagram showing the key analytical techniques used in the quality control of
isopentyl formate for the flavor and fragrance industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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